Cas no 1904174-63-5 (1-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-4-(phenoxymethyl)-1H-1,2,3-triazole)

• Product Name: 1-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-4-(phenoxymethyl)-1H-1,2,3-triazole
• CAS No: 1904174-63-5
• MF: C₁₇H₁₇N₅O₃
• MW: 339.348582983017
• CID: 6025749
• PubChem ID: 92118113
• Update Time: 2025-05-18

1-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-4-(phenoxymethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-4-(phenoxymethyl)-1H-1,2,3-triazole
• 1-[1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole
• 1904174-63-5
• AKOS025379694
• (5-methylisoxazol-3-yl)(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• (5-methyl-1,2-oxazol-3-yl)-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]methanone
• F6514-3760

• Inchi： 1S/C17H17N5O3/c1-12-7-16(19-25-12)17(23)21-9-14(10-21)22-8-13(18-20-22)11-24-15-5-3-2-4-6-15/h2-8,14H,9-11H2,1H3
• InChI Key： SUCJNPUMVVISBT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)ON=1)N1CC(C1)N1C=C(COC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 339.13313942g/mol
• Monoisotopic Mass: 339.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-4-(phenoxymethyl)-1H-1,2,3-triazole

Introduction to Compound with CAS No. 1904174-63-5 and Product Name: 1-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-4-(phenoxymethyl)-1H-1,2,3-triazole

Compound with the CAS number 1904174-63-5 and the product name 1-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-4-(phenoxymethyl)-1H-1,2,3-triazole represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The intricate molecular architecture of this compound, characterized by a triazole core linked to an azetidine ring and a phenoxymethyl substituent, positions it as a promising candidate for further investigation in drug discovery.

The 5-methyl-1,2-oxazole-3-carbonyl moiety is a critical component of this compound, contributing to its pharmacological properties. Oxazoles are heterocyclic compounds that have been extensively studied for their biological activity. The presence of the 5-methyl group enhances the stability and reactivity of the oxazole ring, making it more amenable to further functionalization. This structural feature is particularly relevant in the context of designing molecules that can interact with biological targets in a specific manner.

The azetidin-3-yl group is another key feature of this compound, adding another layer of complexity to its potential interactions with biological systems. Azetidines are five-membered heterocycles that are known for their ability to mimic certain amino acid residues in proteins. This property makes them valuable scaffolds for designing molecules that can bind to protein targets with high specificity. The incorporation of the azetidin-3-yl group into the molecular framework of this compound suggests that it may exhibit potent binding affinities for various biological receptors.

The 4-(phenoxymethyl) substituent further enhances the pharmacological potential of this compound. Phenoxymethyl groups are commonly found in pharmaceuticals due to their ability to improve solubility and metabolic stability. Additionally, they can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their targets. The presence of this group in the compound under discussion indicates that it may have favorable pharmacokinetic properties, making it a promising candidate for further development.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are known for their diverse biological activities and are often integral components of many approved drugs. The compound in question is a prime example of how combining different heterocyclic moieties can lead to novel molecules with unique pharmacological profiles. The triazole core, azetidine ring, and phenoxymethyl substituent work synergistically to create a molecule with potential therapeutic applications.

One area where this compound shows particular promise is in the development of antimicrobial agents. Antimicrobial resistance is a growing concern worldwide, and there is an urgent need for new drugs that can combat resistant bacterial strains. The structural features of this compound make it a candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with other essential bacterial processes. Preliminary studies have suggested that derivatives of this compound may exhibit potent activity against various bacterial species.

In addition to its antimicrobial potential, this compound may also have applications in other therapeutic areas. For instance, its ability to interact with protein targets suggests that it could be developed into a kinase inhibitor or an antagonist for other receptor-mediated pathways. Kinases are enzymes that play crucial roles in many cellular processes, and inhibiting their activity has been shown to be effective against various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques allows for the introduction of specific functional groups at predetermined positions within the molecular framework. This level of control over the structure is essential for achieving the desired pharmacological properties.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity and safety profile. In vitro assays are used to assess its interaction with various biological targets, while animal models provide insights into its efficacy and toxicity. These studies are crucial for determining whether the compound has potential as a lead molecule for further drug development.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials and regulatory approval. However, compounds like 1-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-4-(phenoxymethyl)-1H-1,2,3-triazole offer hope by providing novel starting points for drug discovery efforts. Their unique structural features and potential biological activities make them valuable tools for researchers working on next-generation therapeutics.

In conclusion, compound with CAS No. 1904174-63-5 represents a significant advancement in medicinal chemistry due to its intricate molecular architecture and potential therapeutic applications. The combination of a triazole core, azetidine ring, and phenoxymethyl substituent positions it as a promising candidate for further investigation in drug discovery efforts aimed at developing novel therapeutic agents.